Cas no 90265-92-2 (Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-1-phenyl-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-1-phenyl-
• CAS No: 90265-92-2
• MF: C₁₆H₁₇NS
• MW: 255.37788271904
• CID: 790592
• PubChem ID: 13202255
• Update Time: 2025-04-19

Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-6-(methylthio)-1-phenyl-
• 6-methylsulfanyl-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• DTXSID30527119
• 6-(Methylthio)-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• 6-(Methylsulfanyl)-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• 90265-92-2

• Inchi： 1S/C16H17NS/c1-18-14-7-8-15-13(11-14)9-10-17-16(15)12-5-3-2-4-6-12/h2-8,11,16-17H,9-10H2,1H3
• InChI Key： CNCURKAHLQIBSW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)CCNC2C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.10817072g/mol
• Monoisotopic Mass: 255.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų